N-(6-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H11ClN2O2S/c1-9(18)17(8-11-3-2-6-19-11)14-16-12-5-4-10(15)7-13(12)20-14/h2-7H,8H2,1H3
• InChI Key: CSZRCSJNNFOVHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CO1)C2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide, also known as CBT-FMA, is a chemical compound that has gained attention in the scientific community for its potential applications in research.

Scientific Research Applications

Antifungal Applications

Heterocyclic compounds, including those related to N-(6-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide, have been synthesized and evaluated for their potential antifungal effects. For instance, 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives demonstrated significant antifungal activity, comparable or superior to ketoconazole against various fungi species (Kaplancıklı et al., 2013).

Antimicrobial and Anti-inflammatory Properties

Certain acetamide derivatives, including bis-heterocyclic sulfamoyl acetamides, have shown potential antimicrobial activity against pathogens like Pseudomonas aeruginosa and Penicillium chrysogenum (Divya et al., 2015). Moreover, thiazolopyrimidine derivatives have been synthesized, exhibiting significant antinociceptive and anti-inflammatory activities, potentially leading to new therapeutic agents (Selvam et al., 2012).

Anticancer Applications

Research has also focused on the development of compounds for anticancer applications. For example, thiazolidinone compounds containing a furan moiety have been synthesized and shown to exhibit moderate to strong antiproliferative activity against human leukemia cell lines, indicating their potential as anticancer agents (Chandrappa et al., 2009).

Analgesic Activity

N-(benzothiazol-2-yl)-2-[(1-substituted-1H-tetrazol-5-yl)thio]acetamide derivatives were investigated for their potential analgesic properties, showing significant efficacy in reducing pain responses in animal models (Kaplancıklı et al., 2012).

Anticonvulsant Evaluation

Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and evaluated for anticonvulsant activities, indicating their potential in treating convulsive disorders (Nath et al., 2021).

Synthetic Methodologies and Chemical Properties

Research has also been conducted on the synthesis and chemical properties of related compounds, exploring their potential applications in various fields, including material science and drug development (Janardhan et al., 2014).